![molecular formula C22H20N4OS B2762993 N-(3-ethylphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide CAS No. 1021216-47-6](/img/structure/B2762993.png)
N-(3-ethylphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide
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Description
N-(3-ethylphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide, also known as EPPA, is a novel compound that has gained significant attention in the field of medicinal chemistry. EPPA has been synthesized using a variety of methods and has shown promising results in scientific research applications.
Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Synthesis of Innovative Heterocycles
The synthesis of novel heterocycles incorporating thiadiazole moieties has shown significant insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. These synthesized compounds demonstrate the potential of heterocyclic compounds in developing new insecticides for agricultural applications (Fadda et al., 2017).
Cancer Research
Substituted 5-benzyl-2-phenylpyrazolo[1,5-a]pyrazin-4,6(5H,7H)-dione derivatives have been synthesized and identified as apoptosis inducers for lung cancer cells, particularly those containing a mutated p53 gene. This highlights the potential use of such compounds in targeted cancer therapies (Lv et al., 2012).
Neurodegenerative Diseases
Compounds within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide series have been utilized as selective ligands for the translocator protein (18 kDa), which is significant for imaging studies in neurodegenerative diseases using PET scans. Such research underscores the importance of these compounds in developing diagnostic tools (Dollé et al., 2008).
Antioxidant and Anti-inflammatory Agents
New coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, illustrating the potential of heterocyclic compounds in creating effective antioxidants (Chkirate et al., 2019).
Antimicrobial and Anti-inflammatory Activities
The synthesis of novel selenolo[2,3-c]pyrazole compounds has exhibited remarkable antibacterial, antifungal, and anti-inflammatory activities. Such compounds could lead to the development of new treatments for various bacterial, fungal infections, and inflammatory conditions (Zaki et al., 2016).
properties
IUPAC Name |
N-(3-ethylphenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4OS/c1-2-16-7-6-10-18(13-16)24-21(27)15-28-22-20-14-19(17-8-4-3-5-9-17)25-26(20)12-11-23-22/h3-14H,2,15H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQSUIHJSGYLRCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethylphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide |
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